Cas no 1083224-44-5 (5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol)

5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol structure
1083224-44-5 structure
Product Name:5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol
CAS No:1083224-44-5
MF:C7H11N3O
MW:153.181740999222
CID:1098331
PubChem ID:67241397
Update Time:2025-04-20

5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol
    • DB-200325
    • 1083224-44-5
    • (5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-1-yl)methanol
    • (5,6,7,8-Tetrahydro-imidazo[1,5-a]pyrazin-1-yl)-methanol
    • SCHEMBL1995632
    • Inchi: 1S/C7H11N3O/c11-4-6-7-3-8-1-2-10(7)5-9-6/h5,8,11H,1-4H2
    • InChI Key: PIJDCLPSAJCRDV-UHFFFAOYSA-N
    • SMILES: OCC1=C2CNCCN2C=N1

Computed Properties

  • Exact Mass: 153.090211983g/mol
  • Monoisotopic Mass: 153.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 50.1Ų

5,6,7,8-tetrahydro-Imidazo[1,5-a]pyrazine-1-methanol Related Literature

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